Cas no 30546-00-0 (Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI))

Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI) structure
30546-00-0 structure
Product Name:Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI)
CAS No:30546-00-0
MF:C32H27N5O6S
MW:609.65168595314
CID:321586
PubChem ID:283465
Update Time:2025-04-19

Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[7-(2-S-methyl-2-thio-a-D-ribofuranosyl)purin-6-yl]-, dibenzoate (ester) (8CI)
    • 2-(2-aminophenyl)acetonitrile
    • NSC374909
    • O3',O5'-anilinothiophosphoryl-thymidine
    • O3',O5'-bis-(4-chloro-benzoyl)-5-ethyl-2'-deoxy-uridine
    • O3,O5-dibenzoyl-1-(6-benzoylamino-purin-7-yl)-S-methyl-D-2-thio-1-deoxy-ribofuranose
    • 30546-00-0
    • DTXSID30952846
    • NSC-138289
    • 7-(3,5-Di-O-benzoyl-2-S-methyl-2-thiopentofuranosyl)-6-{[hydroxy(phenyl)methylidene]amino}-7H-purine
    • NSC138289
    • Inchi: 1S/C32H27N5O6S/c1-44-26-25(43-32(40)22-15-9-4-10-16-22)23(17-41-31(39)21-13-7-3-8-14-21)42-30(26)37-19-35-27-24(37)28(34-18-33-27)36-29(38)20-11-5-2-6-12-20/h2-16,18-19,23,25-26,30H,17H2,1H3,(H,33,34,36,38)
    • InChI Key: BMPUMGWYBHVEIQ-UHFFFAOYSA-N
    • SMILES: S(C)C1C(N2C=NC3C2=C(N=CN=3)NC(C2C=CC=CC=2)=O)OC(COC(C2C=CC=CC=2)=O)C1OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 132.06884
  • Monoisotopic Mass: 609.16820477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 11
  • Complexity: 988
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • PSA: 49.81
  • LogP: 4.86320
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